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Compound of Interest

Compound Name: Cyclohexyl isothiocyanate

Cat. No.: B042215 Get Quote

Cyclohexyl isothiocyanate is a versatile electrophilic reagent widely utilized in organic

synthesis. The carbon atom of the isothiocyanate group (-N=C=S) is highly electrophilic and

susceptible to attack by a variety of nucleophiles. This reactivity allows for the straightforward

synthesis of a diverse range of compounds, particularly thiourea, dithiocarbamate, and O-

thiocarbamate derivatives. These products serve as important intermediates and final

compounds in the development of pharmaceuticals, agrochemicals, and organocatalysts.

The reaction proceeds via a nucleophilic addition mechanism where the nucleophile attacks the

central carbon of the isothiocyanate moiety. The nature of the nucleophile dictates the final

product. Primary and secondary amines react to form N,N'-disubstituted thioureas, which are

precursors to important compounds like N,N'-dicyclohexylcarbodiimide (DCC), a widely used

dehydrating agent in peptide synthesis.[1][2] Thiols react to produce dithiocarbamates, and

alcohols yield O-thiocarbamates.[3][4] The reaction is typically carried out under mild conditions

and can be facilitated by the use of a suitable solvent.

Reaction Mechanism and Experimental Workflow
The general mechanism for the nucleophilic addition to cyclohexyl isothiocyanate involves

the attack of a nucleophile on the electrophilic carbon of the isothiocyanate group. This is

followed by protonation of the resulting intermediate to yield the final product.
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Caption: General mechanism of nucleophilic addition to cyclohexyl isothiocyanate.

A general workflow for the synthesis and purification of products from the nucleophilic addition

to cyclohexyl isothiocyanate is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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